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Introduction: Trichlorofluoromethane, widely known by its trade name Freon-11 or as CFC-11,

is a chlorofluorocarbon with the chemical formula CCl₃F.[1][2] Historically, it was extensively

used as a refrigerant, propellant, and blowing agent.[3] Despite its production being phased out

under the Montreal Protocol due to its high ozone depletion potential, understanding its

physicochemical properties, particularly its solubility in various media, remains critical for

environmental modeling, remediation studies, and management of existing stocks. This

technical guide provides a detailed overview of the solubility of Freon-11 in aqueous and

organic media, experimental methodologies for its determination, and key factors influencing its

solubility.

Solubility of Freon-11 in Water
Freon-11 exhibits low solubility in water. This property is crucial for understanding its transport

and fate in aquatic environments. The solubility is temperature-dependent, generally

decreasing as temperature rises from 0°C to around 30-35°C, after which it shows a slight

increase, a common behavior for halogenated hydrocarbons in water.[2]

Quantitative data from various sources have been compiled and are presented below. The

Henry's Law constant, a measure of the partitioning of a compound between air and water, is

also a critical parameter for environmental scientists. For Freon-11, a Henry's Law constant of

9.70 x 10⁻² atm·m³/mol at 25°C has been reported.[1]

Table 1: Quantitative Solubility of Freon-11 in Water
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Temperatur
e (°C)

Temperatur
e (K)

Mass
Fraction (
g/100g )

Mole
Fraction (x
10⁻⁴)

Solubility
(mg/L)

Reference

0 273.15 0.000393 5.18 ~393 [2]

10 283.15 0.000244 3.21 ~244 [2]

20 293.15 0.000148 1.94 1100 - 1300 [1][2][3]

25 298.15 0.000119 1.56 1100 [1][2]

30 303.15 0.000104 1.36 ~104 [2]

35 308.15 0.000103 1.35 ~103 [2]

Note: Values in mg/L are derived from various sources and may be reported at slightly different

conditions. The mass and mole fraction data from the IUPAC-NIST evaluation provide a

consistent dataset.[2]

Solubility of Freon-11 in Organic Solvents
In contrast to its limited solubility in water, Freon-11 is readily soluble in a wide range of

organic solvents.[1][4] This is consistent with the "like dissolves like" principle, as Freon-11 is a

nonpolar molecule. For many common organic solvents, it is considered miscible, meaning it

can be mixed in any proportion without separating. Due to this high solubility, specific

quantitative limits are less frequently reported in the literature compared to its aqueous

solubility.

Table 2: Solubility of Freon-11 in Common Organic
Solvents
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Solvent Class Solubility Reference(s)

Ethanol Alcohol Soluble [1][4]

Ether (Diethyl ether) Ether Soluble [1][4]

Acetone Ketone Soluble [5]

Benzene Aromatic Hydrocarbon Soluble [5]

Carbon Tetrachloride Halogenated Solvent Soluble [5]

Acetic Acid Carboxylic Acid 25 g/100g (at 4.5°C) [No source found]

Factors Influencing Solubility
The solubility of Freon-11 is governed by several interconnected factors, primarily related to

the properties of the solute and solvent, as well as the external conditions of the system.
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Preparation

Experiment

Analysis

Mix excess Freon-11
with solvent

Equilibrate overnight
at constant temperature

Transfer saturated solution
to stripping vessel

Purge with inert gas
at known flow rate

Sample outlet gas
at timed intervals

Analyze gas samples
(e.g., using GC-ECD)

Plot ln(Concentration)
vs. Time

Calculate Solubility/
Henry's Law Constant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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